![molecular formula C19H18ClN3O2 B6164584 METHYL 1-(4-CHLOROBENZYL)-6-CYCLOPROPYL-3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDI+ CAS No. 1011370-99-2](/img/no-structure.png)
METHYL 1-(4-CHLOROBENZYL)-6-CYCLOPROPYL-3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDI+
Description
Methyl 1-(4-chlorobenzyl)-6-cyclopropyl-3-methyl-1H-pyrazolo[3,4-b]pyridine (MCPP) is a synthetic compound that was first reported in 1975. It is a member of the pyrazolo[3,4-b]pyridine family of compounds and is a potent agonist of the 5-HT2A receptor. MCPP has been studied extensively in the past decades and has been found to have a variety of biochemical and physiological effects in both in vitro and in vivo experiments.
Scientific Research Applications
- Results : Some analogues demonstrated high selectivity against resistant Plasmodium falciparum strains, making them promising candidates for further exploration .
- Potential Applications : METHYL 1-(4-CHLOROBENZYL)-6-CYCLOPROPYL-3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDI+ derivatives may find applications beyond antimalarial and antitubercular fields .
- Focus : Investigating the hydroxyl group at C-7’ in alcohol analogues may provide insights into their antiplasmodial activity .
Antimalarial Activity
Antitubercular Potential
Synthesis and Characterization
Exploring Pyrazolo[3,4-b]pyridine Derivatives
Biological Screening and In Vivo Studies
Multidisciplinary Collaboration
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for METHYL 1-(4-CHLOROBENZYL)-6-CYCLOPROPYL-3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDI+ involves the reaction of 4-chlorobenzyl bromide with cyclopropylmethylamine to form the intermediate, which is then reacted with 3-methyl-1H-pyrazole-5-carboxylic acid to yield the final product.", "Starting Materials": [ "4-chlorobenzyl bromide", "cyclopropylmethylamine", "3-methyl-1H-pyrazole-5-carboxylic acid", "diisopropylethylamine", "N,N-dimethylformamide", "triethylamine", "ethyl acetate", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 4-chlorobenzyl bromide is reacted with cyclopropylmethylamine in the presence of diisopropylethylamine and N,N-dimethylformamide to form the intermediate.", "Step 2: The intermediate is then reacted with 3-methyl-1H-pyrazole-5-carboxylic acid in the presence of triethylamine and N,N-dimethylformamide to yield the final product.", "Step 3: The final product is purified by recrystallization from ethyl acetate and washed with water and sodium hydroxide solution." ] } | |
CAS RN |
1011370-99-2 |
Product Name |
METHYL 1-(4-CHLOROBENZYL)-6-CYCLOPROPYL-3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDI+ |
Molecular Formula |
C19H18ClN3O2 |
Molecular Weight |
355.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
